Cas no 2228120-54-3 (methyl 2-amino-3-cycloheptyl-3-methylbutanoate)

• Product Name: methyl 2-amino-3-cycloheptyl-3-methylbutanoate
• CAS No: 2228120-54-3
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6547450
• PubChem ID: 165821936
• Update Time: 2025-06-15

methyl 2-amino-3-cycloheptyl-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-cycloheptyl-3-methylbutanoate
• 2228120-54-3
• EN300-1762484

• Inchi： 1S/C13H25NO2/c1-13(2,11(14)12(15)16-3)10-8-6-4-5-7-9-10/h10-11H,4-9,14H2,1-3H3
• InChI Key： IABQMYRETMTLTP-UHFFFAOYSA-N
• SMILES： CC(C)(C1CCCCCC1)C(C(=O)OC)N

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-3-cycloheptyl-3-methylbutanoate

Comprehensive Analysis of Methyl 2-amino-3-cycloheptyl-3-methylbutanoate (CAS No. 2228120-54-3)

Methyl 2-amino-3-cycloheptyl-3-methylbutanoate (CAS No. 2228120-54-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This ester derivative, featuring a cycloheptyl ring and a methyl group, is widely explored for its potential applications in drug development, particularly in the design of peptidomimetics and enzyme inhibitors. Researchers are increasingly focusing on its stereochemistry and bioavailability, which are critical for optimizing therapeutic efficacy.

The compound’s CAS number 2228120-54-3 serves as a unique identifier, ensuring precise tracking in global chemical databases. Its molecular structure combines a 2-amino functional group with a butanoate backbone, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in targeted drug discovery. As the demand for small-molecule therapeutics grows, methyl 2-amino-3-cycloheptyl-3-methylbutanoate is emerging as a candidate for addressing unmet medical needs.

In the context of sustainability, this compound aligns with the green chemistry movement. Its synthetic routes are being refined to reduce waste and energy consumption, addressing environmental concerns. Laboratories are also investigating its stability under various pH conditions, a common query among researchers optimizing drug formulations. The compound’s lipophilicity, influenced by the cycloheptyl moiety, is another area of interest for enhancing membrane permeability in drug delivery systems.

From an industrial perspective, CAS 2228120-54-3 is gaining traction in custom synthesis and contract manufacturing. Companies are leveraging its scaffold to develop proprietary compounds for niche markets. Analytical techniques like HPLC and NMR are routinely employed to ensure purity, a critical factor for regulatory compliance. The compound’s compatibility with solid-phase peptide synthesis (SPPS) further expands its utility in bioconjugation and prodrug design.

As the scientific community delves deeper into precision medicine, methyl 2-amino-3-cycloheptyl-3-methylbutanoate offers a promising template for tailoring treatments to individual genetic profiles. Its potential in neurodegenerative disease research is particularly noteworthy, with studies exploring its ability to cross the blood-brain barrier. This aligns with trending searches on blood-brain barrier penetrants and CNS drug development, reflecting its relevance in contemporary research.

In summary, methyl 2-amino-3-cycloheptyl-3-methylbutanoate (CAS No. 2228120-54-3) represents a multifaceted tool for modern chemistry and pharmacology. Its applications span from medicinal chemistry to sustainable synthesis, resonating with both academic and industrial priorities. As innovation accelerates, this compound is poised to play a pivotal role in advancing next-generation therapeutics.